Titanum tetra t-butoxide
Overview
Description
Titanium tetra t-butoxide, also known as titanium(IV) tert-butoxide, is a metal alkoxide with the chemical formula Ti(OC(CH₃)₃)₄. It is a colorless to light-yellow liquid with a weak alcohol-like odor. This compound is widely used in various scientific and industrial applications due to its reactivity and ability to form titanium dioxide (TiO₂) upon hydrolysis .
Preparation Methods
Titanium tetra t-butoxide is typically synthesized by reacting titanium tetrachloride (TiCl₄) with tert-butanol (t-BuOH) in the presence of a base. The reaction proceeds as follows :
TiCl4+4t-BuOH→Ti(OC(CH3)3)4+4HCl
The reaction requires a base to proceed to completion. Industrial production methods often involve the use of large-scale reactors and controlled conditions to ensure high yield and purity of the product .
Chemical Reactions Analysis
Titanium tetra t-butoxide undergoes various chemical reactions, including:
-
Hydrolysis: : It readily hydrolyzes in the presence of water to form titanium dioxide and tert-butanol :
Ti(OC(CH3)3)4+2H2O→TiO2+4t-BuOH
-
Alkoxide Exchange: : It can exchange alkoxide groups with alcohols :
Ti(OC(CH3)3)4+HOR→Ti(OC(CH3)3)3(OR)+t-BuOH
-
Reaction with Carboxylic Acids: : It reacts with carboxylic acids to form titanium carboxylates .
Scientific Research Applications
Titanium tetra t-butoxide is used in a variety of scientific research applications, including:
Chemistry: It is a precursor for the synthesis of titanium dioxide nanoparticles and thin films, which are used in catalysis, photocatalysis, and as pigments
Biology: It is used in the preparation of biocompatible titanium dioxide coatings for medical implants.
Medicine: It is involved in the development of drug delivery systems and biomedical devices.
Mechanism of Action
The mechanism of action of titanium tetra t-butoxide primarily involves its hydrolysis and condensation reactions. Upon hydrolysis, it forms titanium dioxide, which can further undergo condensation to form various titanium oxide structures. These reactions are facilitated by the presence of water and other nucleophilic reagents .
Comparison with Similar Compounds
Titanium tetra t-butoxide can be compared with other titanium alkoxides, such as titanium isopropoxide (Ti(OiPr)₄) and titanium n-butoxide (Ti(OnBu)₄). While all these compounds serve as precursors for titanium dioxide, titanium tetra t-butoxide is unique due to its higher reactivity and ability to form more stable titanium dioxide structures .
Similar Compounds
- Titanium isopropoxide (Ti(OiPr)₄)
- Titanium n-butoxide (Ti(OnBu)₄)
- Titanium ethoxide (Ti(OEt)₄)
Titanium tetra t-butoxide stands out due to its specific reactivity and applications in various fields, making it a valuable compound in both research and industry.
Properties
IUPAC Name |
2-methylpropan-2-olate;titanium(4+) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/4C4H9O.Ti/c4*1-4(2,3)5;/h4*1-3H3;/q4*-1;+4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GRWPYGBKJYICOO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[O-].CC(C)(C)[O-].CC(C)(C)[O-].CC(C)(C)[O-].[Ti+4] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H36O4Ti |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70890571 |
Source
|
| Record name | Titanum tetra t-butoxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70890571 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
340.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Colorless liquid with a sweet odor; [Strem Chemicals MSDS] |
Source
|
| Record name | 2-Propanol, 2-methyl-, titanium(4+) salt (4:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Titanum tetra t-butoxide | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/21625 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS No. |
3087-39-6 |
Source
|
| Record name | Titanum tetra t-butoxide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003087396 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Propanol, 2-methyl-, titanium(4+) salt (4:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Titanum tetra t-butoxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70890571 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Titanium(4+) 2-methylpropan-2-olate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.466 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | TITANUM TETRA T-BUTOXIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/PX6YR1S99S | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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